Cas no 102117-68-0 (1,6-Pyrenedione, 3-methoxy-)

1,6-Pyrenedione, 3-methoxy- Properties

Names and Identifiers

• 1,6-Pyrenedione, 3-methoxy-
• 3-methoxypyrene-1,6-dione
• DTXSID80540631
• 102117-68-0

• InChIKey： GGXZZHKDPPSDTR-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H10O3/c1-20-15-8-14(19)11-4-2-9-3-7-13(18)10-5-6-12(15)17(11)16(9)10/h2-8H,1H3
• SMILES： COC1=CC(=O)C2=C3C1=CC=C4C3=C(C=C2)C=CC4=O

Computed Properties

• Exact Mass: 262.063
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 262.062994177g/mol
• Heavy Atom Count: 20
• Complexity: 530
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37